Cas no 1334488-43-5 (3-Amino-3-phenylcyclobutan-1-ol)

• Product Name: 3-Amino-3-phenylcyclobutan-1-ol
• CAS No: 1334488-43-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5251192
• PubChem ID: 102537928
• Update Time: 2025-11-01

3-Amino-3-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-phenylcyclobutan-1-ol
• (1S,3s)-3-amino-3-phenylcyclobutan-1-ol
• 3-Amino-3-phenyl-cyclobutanol
• Cyclobutanol, 3-amino-3-phenyl-
• 2059909-48-5
• 1334488-43-5
• EN300-341165
• G68265
• EN300-378809

• Inchi： 1S/C10H13NO/c11-10(6-9(12)7-10)8-4-2-1-3-5-8/h1-5,9,12H,6-7,11H2
• InChI Key： CLUVMSCHJKPZJM-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2)(C1)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-3-phenylcyclobutan-1-ol

Professional Introduction to 3-Amino-3-phenylcyclobutan-1-ol (CAS No. 1334488-43-5)

3-Amino-3-phenylcyclobutan-1-ol, identified by the chemical registration number CAS No. 1334488-43-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine alcohol possesses a unique structural framework that has garnered considerable attention from academic and industrial researchers due to its potential applications in drug discovery and molecular synthesis.

The molecular structure of 3-Amino-3-phenylcyclobutan-1-ol consists of a cyclobutane ring substituted with an amino group and a phenyl group at the 3-position, alongside a hydroxyl group at the 1-position. This arrangement confers upon it distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules. The presence of both amino and hydroxyl functional groups allows for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclobutane derivatives. The rigid bicyclic core of these compounds often enhances binding affinity and metabolic stability, key attributes in the development of therapeutic agents. Specifically, 3-Amino-3-phenylcyclobutan-1-ol has been investigated for its possible role in modulating enzyme activity and interacting with biological targets. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, positioning it as a promising lead for further medicinal chemistry investigations.

The synthesis of 3-Amino-3-phenylcyclobutan-1-ol involves multi-step organic transformations, typically starting from commercially available precursors such as cyclobutene or cyclobutanone derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereochemistry with high precision. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the advancements in modern organic chemistry that facilitate such complex molecule constructions.

From a computational chemistry perspective, the molecular properties of 3-Amino-3-phenylcyclobutan-1-ol have been extensively modeled to predict its behavior in biological systems. Molecular docking studies have demonstrated its potential binding interactions with various protein targets, including those involved in cancer metabolism and neurological disorders. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation, streamlining the drug discovery process.

The pharmacokinetic profile of 3-Amino-3-phenylcyclobutan-1-ol is another critical area of investigation. In vitro studies have provided insights into its solubility, stability, and metabolic pathways, which are essential for optimizing its bioavailability. Researchers have explored different formulations and delivery systems to enhance its pharmacological efficacy while minimizing potential side effects. Such efforts align with contemporary trends in pharmaceutical development aimed at improving therapeutic outcomes.

Future research directions for 3-Amino-3-phenylcyclobutan-1-ol include exploring its role in combination therapies and investigating its mechanism of action at a deeper level. The compound's unique structural features make it an attractive candidate for developing next-generation drugs that address complex diseases more effectively than existing treatments. Collaborative efforts between academia and industry are expected to drive innovation in this field, leveraging interdisciplinary approaches to harness the full therapeutic potential of this remarkable molecule.

In conclusion, 3-Amino-3-phenylcyclobutan-1-ol (CAS No. 1334488-43-5) represents a fascinating subject of study in pharmaceutical chemistry. Its distinctive structure, coupled with promising preclinical data, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to the advancement of medicinal chemistry and drug development.